N-[(1-benzyl-1H-imidazol-2-yl)methyl]-5-isopropyl-N-methylisoxazole-3-carboxamide

• IUPAC Name: N-[(1-benzylimidazol-2-yl)methyl]-N-methyl-5-propan-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H22N4O2/c1-14(2)17-11-16(21-25-17)19(24)22(3)13-18-20-9-10-23(18)12-15-7-5-4-6-8-15/h4-11,14H,12-13H2,1-3H3
• InChI Key: TWIZWRNOIBVNHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NO1)C(=O)N(C)CC2=NC=CN2CC3=CC=CC=C3
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Chemical Reactions Analysis

The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

Imidazole containing compounds have been found to exhibit a broad range of chemical and biological properties. They have been used in the development of new drugs and have shown different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

Imidazole compounds should be handled with care. Avoid dust formation, breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities and there is a great importance of heterocyclic ring containing drugs. Therefore, there is a potential for the development of a new drug that overcomes the AMR problems.